Cas no 2138164-32-4 (2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one
• CAS No: 2138164-32-4
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6416900
• PubChem ID: 165464081
• Update Time: 2025-10-28

2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-790822
• 2138164-32-4
• 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one

• Inchi： 1S/C11H10N2O3/c14-11-8-2-1-3-10(13(15)16)9(8)6-12(11)7-4-5-7/h1-3,7H,4-6H2
• InChI Key： YYSUDRQYRZGHHP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CN1C1CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one

Introduction to 2-Cyclopropyl-4-Nitro-2,3-Dihydro-1H-Isoindol-1-One (CAS No. 2138164-32-4)

2-Cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one, with the CAS number 2138164-32-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of isoindolones, which are known for their diverse biological activities and structural versatility.

The molecular formula of 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one is C₁₃H₁₃N₃O₃, and its molecular weight is approximately 259.26 g/mol. The compound features a cyclopropyl group, a nitro group, and an isoindolone core, which collectively contribute to its distinctive properties and reactivity. The presence of the nitro group imparts strong electron-withdrawing effects, while the cyclopropyl ring adds steric hindrance and conformational rigidity.

In the realm of medicinal chemistry, 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores the potential of 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one as a scaffold for developing novel anticancer agents.

Beyond its medicinal applications, 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as an electron acceptor in organic solar cells, leading to improved device performance and stability. The combination of its high electron affinity and good solubility makes it an attractive material for next-generation electronic applications.

The synthesis of 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one typically involves multi-step processes that include the formation of the isoindolone core followed by functional group modifications. One common synthetic route involves the reaction of 4-nitrophthalic anhydride with cyclopropylamine under appropriate conditions to form the desired product. The reaction conditions and purification methods are crucial for obtaining high yields and purity levels.

In terms of safety and handling, it is important to note that while 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one are promising. Ongoing research aims to further optimize its properties for specific applications and explore new derivatives with enhanced functionalities. Collaborative efforts between chemists, biologists, and materials scientists will likely lead to breakthroughs that expand the utility of this compound across multiple industries.

In conclusion, 2-cyclopropyl-4-nitro-2,3-dihydro-1H-isoindol-1-one (CAS No. 2138164-32-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.